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Compound of Interest

Compound Name: Benzylchlorodimethylsilane

Cat. No.: B156170

An In-depth Technical Guide to Benzylchlorodimethylsilane

For researchers, scientists, and professionals in drug development, a thorough understanding
of chemical reagents is paramount. This guide provides a detailed overview of
Benzylchlorodimethylsilane, a versatile organosilicon compound.

Physicochemical Properties

Benzylchlorodimethylsilane is a colorless liquid with a distinctive molecular structure that
lends itself to a variety of chemical syntheses.[1] Key quantitative data for this compound are
summarized in the table below.

Property Value

Molecular Formula CoH13CISIi[1][2]

Linear Formula CeHsCH2Si(CH3)2CI[3]

Molecular Weight 184.74 g/mol [1][2]

Density 1.018 g/mL at 25 °C[1][2][3]
Boiling Point 101-103 °C at 18 mmHg[1][2][3][4]
Refractive Index n20/D 1.511]2][3]

CAS Number 1833-31-4[1][2]
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Applications in Research and Development

Benzylchlorodimethylsilane serves as a crucial building block in organic and materials
science. Its reactivity makes it a valuable reagent in a multitude of applications.[2][5]

Key Application Areas:

Organic Synthesis: It is widely utilized in organic synthesis, particularly for preparing silicon-
containing compounds.[1] The compound is a versatile reagent for introducing the
benzyldimethylsilyl group.

Surface Modification: It is employed to modify the surfaces of various materials, which can
improve adhesion properties.[2] This is particularly relevant in industries like electronics and
automotive where strong bonding is critical.[2]

Polymer Chemistry: This compound is a key reagent in producing silane-modified polymers,
which are used in coatings and adhesives to enhance durability and chemical resistance.[2]
Its reactivity allows for the formation of siloxane networks, which are crucial for developing
high-performance polymers and composites.[2]

Nanotechnology: It plays a role in the functionalization of nanopatrticles, enhancing their
stability and compatibility in different environments.[2]

Pharmaceuticals and Agrochemicals: Benzylchlorodimethylsilane is important in the fields
of pharmaceuticals and agrochemicals.[1]
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Caption: Logical relationship of Benzylchlorodimethylsilane's core applications.

Experimental Protocols
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The following outlines a general experimental protocol for the utilization of
Benzylchlorodimethylsilane in the silylation of an alcohol, a common application in organic
synthesis.

Objective: To protect a hydroxyl group as a benzyldimethylsilyl ether.

Materials:

Benzylchlorodimethylsilane

The alcohol to be protected

Anhydrous aprotic solvent (e.g., Dichloromethane, Tetrahydrofuran)

A non-nucleophilic base (e.g., Triethylamine, Imidazole)

Inert atmosphere (e.g., Nitrogen, Argon)

Standard laboratory glassware for anhydrous reactions

Procedure:

Preparation: Under an inert atmosphere, dissolve the alcohol in the anhydrous solvent in a
flame-dried flask.

o Addition of Base: Add a slight excess (1.1-1.5 equivalents) of the base to the solution. This
will act as a scavenger for the HCI generated during the reaction.

» Addition of Silylating Agent: Slowly add a slight excess (1.1-1.2 equivalents) of
Benzylchlorodimethylsilane to the stirred solution at a controlled temperature (often 0 °C
to room temperature).

o Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique,
such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

o Work-up: Once the reaction is complete, quench the reaction mixture, typically with a
saturated aqueous solution of sodium bicarbonate.
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o Extraction: Extract the product into an appropriate organic solvent.

 Purification: Wash the combined organic layers with brine, dry over an anhydrous drying
agent (e.g., MgSOas or Naz2S0a), filter, and concentrate the solvent under reduced pressure.
The crude product can then be purified by column chromatography or distillation.

This protocol serves as a general guideline and may require optimization based on the specific
substrate and reaction scale.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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